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Heptapeptide
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Description
Heptapeptide-4 is a synthetic peptide composed of alanine, arginine, glutamic acid, glutamine and methionine. It smooths wrinkles through a mechanism similar to that of Botulinum toxin.
Scientific Research Applications
Ring-Closing Metathesis in Peptides
- Application : Designing macrocyclic helical peptides using ring-closing metathesis (RCM) in olefinic peptides, demonstrating potential for creating rigid peptide architectures.
- Reference : Blackwell et al., 2001.
Constrained Heptapeptide Cassettes
- Application : Synthesis of 32 heptapeptides to study their helical conformation, used for targeting helical peptides in oncogenic transcription factors.
- Reference : Lathbridge & Mason, 2019.
Amyloid Peptides
- Application : Investigating heptapeptides with the core sequence from the amyloid β peptide for cytotoxicity reduction and binding to full Aβ peptide, aimed at inhibiting fibrillisation.
- Reference : Castelletto et al., 2011.
Anion Transport in Liposomes
- Application : Exploring seven this compound derivatives to study chloride and carboxyfluorescein release from phospholipid vesicles, highlighting the importance of peptide structure in biological processes.
- Reference : Ferdani et al., 2005.
Anticancer Activity of Heptapeptides
- Application : Synthesis and study of a novel proline-containing cyclic this compound for potent anticancer activity against human colon cancer cell lines.
- Reference : Anand et al., 2015.
Interaction with Angiotensin and Kinins
- Application : Exploring the this compound angiotensin (Ang)-(1-7) for its biological actions in kidney and blood vessels.
- Reference : Souza dos Santos et al., 2001.
Binding Properties of Gastric Aspartic Proteases
- Application : Studying synthetic heptapeptides containing D-amino acid residues for understanding the binding properties of gastric aspartic proteases.
- Reference : Rajčanová et al., 2012.
MicroRNA Profiling in Cancer Research
- Application : Investigating the effect of the this compound angiotensin-(1-7) on microRNA profiling in lung tumor cells, revealing insights into cellular migration processes.
- Reference : Silva et al., 2016.
Antimicrobial Activity of Amphipathic Helices
- Application : Designing and synthesizing heptapeptides with amphipathic helices to study their antimicrobial activity.
- Reference : Dinh et al., 2014.
Phylogenetic Diversity in Opioid Precursors
- Application : Exploring the diversity and functionality of this compound units in opioid precursor polypeptide proenkephalin A across vertebrate animals.
- Reference : Bojnik et al., 2011.
Properties
storage |
Common storage 2-8℃, long time storage -20℃. |
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Synonym |
Acetyl-Heptapeptide 4 |
Origin of Product |
United States |
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